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Introduction

Ciprofloxacin (CIP) is a broad-spectrum fluoroquinolone antibiotic frequently detected in global water systems,
with concentrations measured as high as 31 mg/L in effluents from bulk drug manufacturers [1]. Its persistence
poses significant environmental risks, including the development of antibiotic-resistant genes (ARGs) and
antibiotic-resistant bacteria (ARB), necessitating efficient removal technologies [2]. Advanced Oxidation
Processes (AOPs), particularly Fenton and Fenton-like reactions, have emerged as promising solutions by
generating highly reactive oxygen species (ROS) such as hydroxyl radicals (*OH) that effectively oxidize CIP

into lower-toxicity byproducts or achieve complete mineralization [3] [4].

This document provides detailed application notes and experimental protocols for implementing Fenton-based
degradation of CIP, leveraging both conventional and enhanced heterogeneous systems. It synthesizes current
research to guide researchers and wastewater treatment professionals in configuring, optimizing, and scaling

these processes, with a focus on catalyst synthesis, process efficiency, and cost-effectiveness.

Comparative Performance of Fenton-Based Systems

The efficacy of CIP degradation varies significantly based on the catalytic system, oxidant used, and operational

parameters. The table below summarizes the performance of various systems as reported in recent studies.
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Table 1: Performance of different Fenton and Fenton-like systems for CIP degradation

Optimal Optimal . . . Key
Catalyst . . Optimal Reaction Degradation .
Oxidant Catalyst Oxidant ) o Reactive
System . pH Time Efficiency .
Dose Concentration Species
RM-Co H20:2 0.5g/L ~147 mM 5 60 min ~95% -OH,
PBA [2] (0.5%) 02~
RM- H202 (6 0.1g/L 6 mM 3-11 15 min ~100% (of -OH, Ni
nZVIINi mM) (Broad) 0.02 g/L species
[4] SMX)
BC-Cu PMS Not Not specified 3.98 - 40 min 99.99% 102
(1:4) [5] (Not specified 11.95 (Non-
specified) radical)
Electro- Os (in Graphite N/A Not <60 min 97 - 100% -‘OH
Peroxone situ Felt specified
[1] H2032) Electrodes

Detailed Experimental Protocols

Protocol 1: Heterogeneous Fenton using RM-Co PBA Catalyst

Principle: This protocol uses a Prussian Blue Analogue (PBA) catalyst synthesized from red mud (RM),

which serves as both an iron source and a carrier, to activate H202 for CIP degradation [2].

3.1.1 Catalyst Synthesis (Acid Dissolution-Reduction-Coprecipitation)

¢ Red Mud Pretreatment: Collect and dry RM from an alumina refinery (e.g., Baise, Guangxi, China).
Grind it to a fine powder.

¢ Acid Dissolution: Leach the RM powder with a 2.4 mol/L hydrochloric acid (HCI) solution in a water
bath for 2 hours to dissolve the iron content. Achieving an 88.93% dissolution percentage of Fe is
critical for high yield [2].

¢ Reduction and Coprecipitation: To the acid leachate, add a 4 mM potassium cobalticyanide
(K3[Co(CN)e]) solution under constant stirring. Maintain the reaction for several hours to form the RM-Co
PBA composite.
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¢ Washing and Drying: Recover the solid precipitate by centrifugation, wash repeatedly with deionized
water until neutral pH, and dry in an oven at 60-80°C.

3.1.2 Degradation Experiment

¢ Reaction Setup: Prepare a 20 mg/L CIP solution in a batch reactor. Adjust the initial pH to 5.0 using
dilute NaOH or HCI.

¢ Add Catalyst and Oxidant: Add the synthesized RM-Co PBA catalyst at a dosage of 0.5 g/L. Initiate the
reaction by adding H20: to a final concentration of 0.5% viv (~147 mM).

¢ Mixing and Sampling: Maintain constant stirring or mixing. Withdraw samples at regular intervals (e.g.,
0, 5, 15, 30, 60 min).

¢ Reaction Quenching: Add a quenching agent (e.g., sodium thiosulfate) to the samples to stop the
Fenton reaction immediately.

e Analysis: Filter the samples (0.22 ym membrane) and analyze the residual CIP concentration using
High-Performance Liquid Chromatography (HPLC).

The workflow for this protocol is illustrated below:
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RM-Co PBA Fenton Process Workflow
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Protocol 2: Electro-Peroxone Process with Graphite Felt

Principle: This electrochemical AOP combines ozonation with electrolysis. Graphite felt electrodes generate
H20:2 in situ via the two-electron reduction of oxygen. Ozone then reacts with the electro-generated H20:2 to

produce a high flux of -OH radicals [1].
3.2.1 Experimental Setup

¢ Electrode Configuration: Use graphite felt as both the anode and cathode. The effective surface area
should be determined based on the reactor size.
¢ Reactor Assembly: Set up an electrochemical cell equipped with:
o A power supply (for voltammetric or galvanostatic operation).
o An oxygen concentrator and an ozone generator.
Bubble diffusers for introducing Oz and Os into the reactor.
A magnetic stirrer for homogenizing the solution.
o Safety: Place the entire setup inside a fume hood. Use an ozone destructor to treat off-gases.

o

o

3.2.2 Degradation Experiment

¢ Solution Preparation: Prepare a 10 mg/L CIP solution and add sodium sulfate (e.g., 50 mM) as the
supporting electrolyte.
e Gas and Power Supply: Simultaneously:
o Supply oxygen and ozone (e.g., at 0.5 L/min) through the diffusers.
o Apply a constant current (e.g., 50 mA) or voltage to the graphite felt electrodes.
e Monitoring and Sampling: Run the process for 60-120 minutes. Withdraw samples at predefined
intervals.
¢ Quantification of ROS:
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o H20z2: Use a colorimetric method with Titanium(IV) oxysulfate (A=410 nm). Expected yield can be
up to 47 mg/L in 120 min [1].

o -OH: Trap radicals with Dimethyl Sulfoxide (DMSO), forming formaldehyde, which is derivatized
with DNPH and quantified via HPLC (A=355 nm). Expected yield can reach 140 uM within 60 min

[1].
e Analysis: Measure CIP concentration by HPLC with a UV-detector (A=280 nm).

The configuration of this advanced system is as follows:
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Electro-Peroxone System Configuration
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Critical Parameters and Optimization Guidelines

Successful implementation requires careful optimization of key parameters:

¢ pH Control: The conventional Fenton process is most effective under acidic conditions (pH ~3) [3].
However, heterogeneous and electro-enhanced systems show broader operating ranges. The RM-Co
PBA system performs optimally at pH 5 [2], while the RM-nZVI/Ni system is effective from pH 3 to 11
[4], and the BC-CulPMS system from 3.98 to 11.95 [5].

e Catalyst and Oxidant Dosage: An excess of H202 can act as a -OH scavenger, reducing efficiency. The
optimal ratio is system-dependent; for example, the RM-Co PBA system uses a 0.5 g/L catalyst dose
with 0.5% H202, while RM-nZVI/Ni uses 0.1 g/L catalyst with 6 mM Hz20:2 [2] [4].

¢ Interfering Anions: Common water anions like Cl-, HCOs~, H2PO4~ can scavenge reactive radicals and
reduce degradation rates [4]. Conduct tests with target water matrices to determine the required catalyst
or oxidant adjustments.

Conclusion and Future Perspectives

Fenton and Fenton-like processes, particularly those utilizing waste-derived catalysts like red mud and biochar,
offer a powerful and sustainable strategy for eliminating ciprofloxacin from wastewater. The move towards
heterogeneous systems and electro-chemical hybrids effectively addresses the limitations of the homogeneous

Fenton process, such as iron sludge production and narrow pH range [2] [3] [4].

Future research should focus on:

¢ Long-term stability and reusability of novel catalysts in continuous-flow systems.

¢ Pilot-scale validation of the most promising systems, such as the graphite felt electro-peroxone
process.

e Comprehensive toxicity assessment of degradation byproducts to ensure complete environmental
safety.

¢ Techno-economic analysis to facilitate industrial adoption and scaling.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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